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Compound of Interest

Compound Name: 2-Nitro-1-butanol

Cat. No.: B8805639

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 2-Nitro-1-butanol, a compound requiring careful handling due to its potential
hazards. Adherence to these protocols is critical for personnel safety and environmental
protection.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to recognize the potential hazards
associated with 2-Nitro-1-butanol and related nitro compounds. Organic nitro compounds are
often toxic and flammable.[1][2] Therefore, treating this chemical and any contaminated
materials as hazardous waste is mandatory.[3]

Personal Protective Equipment (PPE):
o Eye Protection: Always wear chemical safety goggles and a face shield.

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe
shoes.

o Respiratory Protection: All handling should occur in a well-ventilated chemical fume hood.[1]
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Spill Response: In the event of a small spill, absorb the material with an inert absorbent such
as vermiculite or dry sand.[1][4] Do not use combustible materials like paper towels.[1] Collect
the absorbed material into a sealed, properly labeled container for hazardous waste disposal.
For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.[1]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 2-Nitro-1-

butanol.

Property Value Source
Molecular Formula CaH9NOs3 [5]
Molecular Weight 119.12 g/mol [5]
Appearance Colorless clear amber liquid [5][6]
Density 1.1332 g/cm3 at 25 °C [6]
Boiling Point 105 °C at 10 mmHg [6]
Flash Point > 93.3°C (> 200 °F) [6]

pH (0.1 M solution) 451 [51[6]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 2-Nitro-1-butanol and its contaminated
materials is to manage them as hazardous waste through a licensed and approved waste
disposal company.[3] High-temperature incineration is a common disposal method for such
compounds.[1]

1. Waste Collection:

o Collect waste 2-Nitro-1-butanol in a designated, leak-proof, and chemically compatible
container.[4] Glass or polyethylene-lined steel containers are often suitable.[1]
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Do not mix this waste with other chemical waste streams, especially strong oxidizing agents,
strong bases, or acids, to avoid potentially violent reactions.[1][7]

Solid waste, such as contaminated gloves or absorbent materials, should be collected in a
separate, clearly labeled hazardous waste container.[3]

. Container Labeling:
Properly label the hazardous waste container with the following information:[3][4]

The words "Hazardous Waste"

[¢]

The full chemical name: "2-Nitro-1-butanol"

[e]

[e]

Associated hazards (e.g., "Combustible,” "Toxic")

The accumulation start date

o

. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area.[3][8]

The storage area should be away from incompatible materials and have secondary
containment to prevent the spread of material in case of a leak.[3]

. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup.[3]

Provide the disposal company with all available information, including the Safety Data Sheet
(SDS) for 2-Nitro-1-butanol if available.[3]

. Documentation:

Maintain accurate records of the generated waste, including the chemical name, quantity,
and disposal date, in accordance with institutional policies and local, state, and federal
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regulations.[4] In the United States, this includes regulations from the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Nitro-1-
butanol.
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Caption: General workflow for the proper disposal of 2-Nitro-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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